ethyl 3-{[(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetyl]amino}benzoate

• IUPAC Name: ethyl 3-[[2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C20H23N3O4/c1-3-27-20(26)14-5-4-6-16(10-14)21-18(24)12-23-19(25)11-15-9-13(2)7-8-17(15)22-23/h4-6,10-11,13H,3,7-9,12H2,1-2H3,(H,21,24)
• InChI Key: RQKBEUJUZKPCLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C(=O)C=C3CC(CCC3=N2)C
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

The compound is a derivative of benzoic acid, with an ethyl ester group attached to the carboxyl group. The benzene ring is further substituted with an acetyl-amino group, which is connected to a tetrahydrocinnolin-2-one structure. The tetrahydrocinnolin-2-one structure contains a six-membered ring fused with a pyridine ring, which has a carbonyl group at the 3-position and a methyl group at the 6-position.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a fused ring system. The tetrahydrocinnolin-2-one part of the molecule would likely adopt a conformation that minimizes steric strain. The benzene ring could participate in π-π stacking interactions due to its aromatic nature.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The ester group could undergo hydrolysis, transesterification, or reduction. The amide group could participate in nucleophilic acyl substitution or hydrolysis. The tetrahydrocinnolin-2-one structure could undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. It’s likely to be a solid at room temperature, given its size and complexity. Its solubility would depend on the solvent used. It might be soluble in organic solvents due to its large hydrophobic regions.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body. The compound’s large size and complexity suggest that it could potentially interact with multiple targets.

Future Directions

The study of such complex molecules could provide valuable insights into various fields, including medicinal chemistry, materials science, and synthetic chemistry. Future research could focus on exploring its potential applications, optimizing its synthesis, and investigating its reactivity.